Cas no 2229117-29-5 (2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine)

• Product Name: 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine
• CAS No: 2229117-29-5
• MF: C₈H₁₃F₂N₃
• MW: 189.205728292465
• CID: 6405584
• PubChem ID: 165679263
• Update Time: 2025-10-24

2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine
• EN300-1960431
• 2229117-29-5

• Inchi： 1S/C8H13F2N3/c1-2-13-4-3-12-8(13)6(5-11)7(9)10/h3-4,6-7H,2,5,11H2,1H3
• InChI Key： DMPPRYIPPSRNLD-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1=NC=CN1CC)F

Computed Properties

• Exact Mass: 189.10775375g/mol
• Monoisotopic Mass: 189.10775375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine

Comprehensive Overview of 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229117-29-5)

The compound 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine (CAS No. 2229117-29-5) is a highly specialized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and agrochemical research. This imidazole derivative is characterized by the presence of a difluoropropan-1-amine moiety, which enhances its reactivity and biological activity. Researchers are particularly interested in its role as a building block for the synthesis of novel drug candidates, given its ability to interact with various biological targets.

In the context of current scientific trends, the demand for fluorinated compounds like 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine has surged, driven by their improved metabolic stability and bioavailability. Fluorination is a key strategy in modern medicinal chemistry, as it often enhances the potency and selectivity of therapeutic agents. This compound’s ethyl-imidazole core further contributes to its versatility, making it a valuable intermediate in the development of small-molecule inhibitors and enzyme modulators.

One of the most frequently asked questions in scientific forums and search engines revolves around the synthetic routes for CAS No. 2229117-29-5. The compound can be synthesized through multi-step organic reactions, often involving the coupling of 1-ethyl-1H-imidazole-2-carbaldehyde with difluoropropan-1-amine precursors. Optimizing these synthetic pathways is a hot topic, as researchers aim to improve yields and reduce environmental impact—a growing concern in green chemistry initiatives.

Another area of interest is the structure-activity relationship (SAR) of 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine. Computational modeling and in vitro studies have revealed that the difluoromethyl group plays a critical role in binding affinity, particularly in interactions with protein targets such as kinases and GPCRs. This has led to its exploration in drug discovery programs targeting diseases like cancer and inflammatory disorders.

The compound’s physicochemical properties also make it a subject of interest for formulation scientists. Its moderate solubility and stability under physiological conditions are advantageous for drug delivery systems. Recent publications have highlighted its potential in prodrug design, where its amine group can be functionalized to improve pharmacokinetics. These advancements align with the broader industry shift toward precision medicine and personalized therapies.

From an industrial perspective, CAS No. 2229117-29-5 is gaining traction as a high-value intermediate. Manufacturers are investing in scalable production methods to meet the demands of academic and commercial research. Quality control and analytical characterization are critical, with techniques like HPLC, NMR, and mass spectrometry being routinely employed to ensure purity and consistency.

In summary, 2-(1-ethyl-1H-imidazol-2-yl)-3,3-difluoropropan-1-amine represents a fascinating intersection of chemistry and biology. Its multifunctional design and broad applicability position it as a promising candidate for future innovations in life sciences. As research continues to uncover its full potential, this compound is likely to remain a focal point in the quest for next-generation therapeutics and agrochemicals.